Cas no 202650-29-1 (N~1~,N~1~,N~4~,N~4~-Tetrahexylbenzene-1,4-diamine)

• Product Name: N~1~,N~1~,N~4~,N~4~-Tetrahexylbenzene-1,4-diamine
• CAS No: 202650-29-1
• MF: C₃₀H₅₆N₂
• MW: 444.779048919678
• CID: 2840430
• PubChem ID: 71357351
• Update Time: 2025-04-21

N~1~,N~1~,N~4~,N~4~-Tetrahexylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N,N,N',N'-tetrahexyl-p-phenylenediamine
• N~1~,N~1~,N~4~,N~4~-Tetrahexylbenzene-1,4-diamine
• DTXSID00781428
• 1,4-Benzenediamine, N1,N1,N4,N4-tetrahexyl-
• 202650-29-1

• Inchi： 1S/C30H56N2/c1-5-9-13-17-25-31(26-18-14-10-6-2)29-21-23-30(24-22-29)32(27-19-15-11-7-3)28-20-16-12-8-4/h21-24H,5-20,25-28H2,1-4H3
• InChI Key： UYUHEEPTGYUKMV-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)N(CCCCCC)CCCCCC)(CCCCCC)CCCCCC

Computed Properties

• Exact Mass: 444.444349795Da
• Monoisotopic Mass: 444.444349795Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 22
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.5
• Topological Polar Surface Area: 6.5Ų